Cas no 1006436-32-3 ((3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1006436-32-3
• MF: C₁₂H₁₃F₂N₃
• MW: 237.248529195786
• MDL: MFCD08696781
• CID: 2621213
• PubChem ID: 19623062
• Update Time: 2025-11-02

(3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine
• GQB43632
• AKOS000314162
• EN300-231034
• 1006436-32-3
• [(3,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine
• [(3,5-difluorophenyl)methyl][(1-methylpyrazol-4-yl)methyl]amine
• 1-(3,5-difluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]methanamine
• CS-0300717
• STK351324
• 1-(3,5-difluorophenyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine
• N-(3,5-DIFLUOROBENZYL)-N-[(1-METHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• N-(3,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine

• MDL： MFCD08696781
• Inchi： 1S/C12H13F2N3/c1-17-8-10(7-16-17)6-15-5-9-2-11(13)4-12(14)3-9/h2-4,7-8,15H,5-6H2,1H3
• InChI Key： RGTULZHECNZRLP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CNCC1C=NN(C)C=1)F

Computed Properties

• Exact Mass: 237.10775375Da
• Monoisotopic Mass: 237.10775375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine

Comprehensive Guide to (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006436-32-3)

(3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine is a specialized organic compound with the CAS number 1006436-32-3. This compound has garnered significant attention in the fields of pharmaceutical research and chemical synthesis due to its unique structural properties and potential applications. The compound features a difluorophenyl group and a methylpyrazole moiety, making it a valuable intermediate in the development of novel bioactive molecules.

The chemical properties of (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine are characterized by its moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its molecular weight and structural complexity make it a candidate for further exploration in drug discovery and material science. Researchers are particularly interested in its potential as a ligand or building block for more complex molecules.

In recent years, the demand for fluorinated compounds like (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine has surged due to their applications in medicinal chemistry. Fluorine atoms are known to enhance the bioavailability and metabolic stability of pharmaceutical agents, making this compound a hot topic in drug development circles. Additionally, its pyrazole ring is a common motif in kinase inhibitors, which are pivotal in treating various diseases.

The synthesis of (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for researchers who rely on precise chemical data for their experiments.

From an industrial perspective, (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine is often sourced from specialized chemical suppliers who cater to pharmaceutical and biotech companies. The compound's niche applications mean that it is typically produced in small batches, ensuring quality control and consistency. Its role as a research chemical underscores the importance of reliable supply chains in the scientific community.

One of the most frequently asked questions about (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine revolves around its safety profile and handling precautions. While it is not classified as a hazardous substance, standard laboratory practices should be followed to minimize risks. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed guidelines on storage and usage.

The future prospects of (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine are closely tied to advancements in personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound may play a pivotal role in the next generation of therapeutic agents. Its versatility and unique chemical attributes make it a subject of ongoing research and development.

In conclusion, (3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006436-32-3) is a fascinating compound with broad implications for pharmaceutical innovation and chemical research. Its combination of fluorine and pyrazole functionalities positions it as a valuable asset in the quest for new bioactive molecules. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.